![molecular formula C15H13Cl2NO4S B288195 N-(1,3-benzodioxol-5-ylmethyl)-4,5-dichloro-2-methylbenzenesulfonamide](/img/structure/B288195.png)
N-(1,3-benzodioxol-5-ylmethyl)-4,5-dichloro-2-methylbenzenesulfonamide
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Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-4,5-dichloro-2-methylbenzenesulfonamide, also known as MDL-100,907, is a compound that has been extensively studied for its potential use in scientific research. It is a selective antagonist of the serotonin 5-HT2A receptor and has been shown to have a range of effects on the central nervous system.
Mechanism of Action
N-(1,3-benzodioxol-5-ylmethyl)-4,5-dichloro-2-methylbenzenesulfonamide acts as a selective antagonist of the serotonin 5-HT2A receptor, which is involved in the regulation of various physiological and behavioral processes. By blocking the activity of this receptor, this compound can modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, thereby affecting the activity of neural circuits.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, alteration of neuronal activity, and regulation of gene expression. It has also been shown to have potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(1,3-benzodioxol-5-ylmethyl)-4,5-dichloro-2-methylbenzenesulfonamide in lab experiments is its selectivity for the serotonin 5-HT2A receptor, which allows for precise modulation of this receptor's activity. However, one limitation is that the compound has a relatively short half-life, which can make it difficult to maintain stable concentrations in vivo.
Future Directions
There are several potential future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-4,5-dichloro-2-methylbenzenesulfonamide. One area of interest is the development of novel compounds that target the serotonin 5-HT2A receptor with greater selectivity and potency. Another area of interest is the investigation of the role of this receptor in different physiological and pathological processes, such as learning and memory, addiction, and neurodegeneration. Additionally, there is potential for the use of this compound in combination with other compounds for the treatment of psychiatric disorders.
Synthesis Methods
The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-4,5-dichloro-2-methylbenzenesulfonamide involves several steps, including the reaction of 4,5-dichloro-2-methylbenzenesulfonyl chloride with 1,3-benzodioxole in the presence of a base, followed by the reaction with methylamine. The final product is obtained through purification and isolation.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-4,5-dichloro-2-methylbenzenesulfonamide has been widely used in scientific research to study the role of serotonin 5-HT2A receptors in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of schizophrenia, depression, anxiety, and other psychiatric disorders.
properties
Molecular Formula |
C15H13Cl2NO4S |
---|---|
Molecular Weight |
374.2 g/mol |
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-4,5-dichloro-2-methylbenzenesulfonamide |
InChI |
InChI=1S/C15H13Cl2NO4S/c1-9-4-11(16)12(17)6-15(9)23(19,20)18-7-10-2-3-13-14(5-10)22-8-21-13/h2-6,18H,7-8H2,1H3 |
InChI Key |
XACLCHZPTHZTIW-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)Cl)Cl |
Canonical SMILES |
CC1=CC(=C(C=C1S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)Cl)Cl |
Origin of Product |
United States |
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